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Compound of Interest

Compound Name: AA26-9

Cat. No.: B605069 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of AA26-9, a potent and broad-spectrum serine hydrolase inhibitor. Adherence to

these guidelines is crucial for ensuring the stability, and activity of the compound for

reproducible experimental results.

Introduction
AA26-9 is a 1,2,3-triazole urea-based compound that acts as an effective and broad-spectrum

inhibitor of serine hydrolases.[1][2][3][4][5][6] This class of enzymes plays critical roles in

various physiological processes, including metabolism and signal transduction.[7] AA26-9 has

been shown to inhibit a wide range of serine hydrolases, including peptidases, thioesterases,

lipases, and phospholipases, making it a valuable tool for research and potential therapeutic

development.[1][2][4][5][6][7] Proper preparation of stock solutions is the first critical step in any

experiment involving this inhibitor.

Physicochemical and Solubility Data
A summary of the key quantitative data for AA26-9 is presented in the table below. This

information is essential for accurately preparing stock solutions at the desired concentration.
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Property Value Source

Molecular Formula C₇H₁₀N₄O [1][7]

Molecular Weight 166.18 g/mol [1][7]

Appearance White to off-white solid [1][7]

Solubility in DMSO
33 mg/mL (198.57 mM) to 80

mg/mL
[1][3][5][8]

Solubility in Water ≥ 33 mg/mL to ≥ 80 mg/mL [3][5][8]

Powder Storage -20°C for up to 3 years [1][3]

Stock Solution Storage
-80°C for up to 2 years; -20°C

for 1 month to 1 year
[1][2][3][5][8]

Experimental Protocols
Materials and Equipment

AA26-9 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1]

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Protocol for Preparing a 10 mM AA26-9 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing AA26-9: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh out 1.66 mg of AA26-9 powder into the tube.

Adding Solvent: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

AA26-9 powder.

Dissolution: Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10

minutes.[1] Visually inspect the solution to ensure no solid particles remain. The solution

should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[1][3][8]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[2]

Workflow for AA26-9 Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of an AA26-9 stock solution.
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Workflow for AA26-9 Stock Solution Preparation
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Mechanism of AA26-9 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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